Cas no 2172583-47-8 (2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid)
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid
- 2172583-47-8
- EN300-1631313
-
- Inchi: 1S/C12H22O4/c1-3-5-11(2,10(13)14)12(15)6-4-8-16-9-7-12/h15H,3-9H2,1-2H3,(H,13,14)
- InChI Key: FWAHSRGGAONDGM-UHFFFAOYSA-N
- SMILES: OC1(CCOCCC1)C(C(=O)O)(C)CCC
Computed Properties
- Exact Mass: 230.15180918g/mol
- Monoisotopic Mass: 230.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.8Ų
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1631313-0.05g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 0.05g |
$1513.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-0.1g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 0.1g |
$1585.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-0.25g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 0.25g |
$1657.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-0.5g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 0.5g |
$1728.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-1.0g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 1g |
$1801.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-2.5g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 2.5g |
$3530.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-5.0g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 5g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-10.0g |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 10g |
$7742.0 | 2023-06-04 | ||
| Enamine | EN300-1631313-50mg |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 50mg |
$1513.0 | 2023-09-22 | ||
| Enamine | EN300-1631313-100mg |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid |
2172583-47-8 | 100mg |
$1585.0 | 2023-09-22 |
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid
Introduction to 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid (CAS No. 2172583-47-8)
2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172583-47-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its oxepane ring and hydroxy functionality, has garnered attention due to its structural complexity and potential biological activities. The presence of a 4-hydroxyoxepan-4-yl moiety suggests a unique stereochemical environment, which may contribute to its interactions with biological targets. As research in drug discovery continues to evolve, compounds like 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid are being explored for their utility in developing novel therapeutic agents.
The structural motif of 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid places it within a class of molecules that have been investigated for their pharmacological properties. The oxepane ring is a cyclic ether with a five-membered structure, known for its ability to mimic certain biological functionalities. In particular, the 4-hydroxyoxepan-4-yl group introduces a hydroxyl moiety at the equatorial position of the ring, which can participate in hydrogen bonding interactions. These interactions are crucial for the binding affinity and specificity of drug molecules to their targets. The 2-methylpentanoic acid component provides a branched aliphatic side chain, which can influence the solubility and metabolic stability of the compound.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid with greater accuracy. These studies often involve virtual screening of large compound libraries to identify candidates that may interact with specific biological targets. The unique structural features of this compound make it an attractive candidate for further investigation in drug discovery programs. For instance, the combination of the oxepane ring and hydroxyl group could potentially allow for interactions with enzymes or receptors involved in metabolic pathways relevant to various diseases.
In addition to its pharmacological potential, 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid has been studied for its synthetic utility. The oxepane ring is a versatile scaffold that can be modified through various chemical transformations, making it a valuable building block for constructing more complex molecules. Researchers have explored methods for synthesizing derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties. For example, modifications to the hydroxyl group or the aliphatic side chain could lead to novel analogs with improved solubility or reduced toxicity.
The synthesis of 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid itself presents challenges due to the complexity of the oxepane ring. However, advances in synthetic methodologies have made it possible to access such structures more efficiently than in the past. Techniques such as transition metal-catalyzed reactions and enantioselective synthesis have been employed to construct the desired framework with high precision. These methods not only improve yield but also allow for better control over stereochemistry, which is critical for biological activity.
One area where compounds like 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid show promise is in the treatment of inflammatory diseases. The ability of the hydroxyl group to engage in hydrogen bonding suggests that this molecule could interact with inflammatory mediators or signaling pathways. Preclinical studies have demonstrated that similar scaffolds can modulate inflammatory responses by inhibiting key enzymes or receptors involved in the inflammatory cascade. Further research is needed to fully elucidate the mechanisms by which 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid may exert its effects, but these initial findings are encouraging.
The development of new therapeutic agents requires not only potent activity but also favorable pharmacokinetic properties. Metabolic stability is a critical factor that determines how long a drug remains active in the body after administration. The aliphatic side chain in 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid may influence its metabolic fate, and understanding these interactions is essential for optimizing drug design. Studies using computational models and experimental techniques such as mass spectrometry have provided insights into how different structural features affect metabolic stability.
Another important consideration is drug delivery systems, which can enhance the efficacy and reduce side effects of therapeutic agents. The unique properties of 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid, such as its solubility and interaction capabilities, make it an interesting candidate for incorporation into advanced drug delivery formulations. For example, this compound could be used as part of a prodrug strategy where it undergoes biotransformation into an active form at target sites.
The future direction of research on 2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid will likely involve interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological evaluation. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.
2172583-47-8 (2-(4-hydroxyoxepan-4-yl)-2-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)